Cas no 473895-51-1 (5,7-Dibromo-1H-benzotriazole)

• Product Name: 5,7-Dibromo-1H-benzotriazole
• CAS No: 473895-51-1
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• CID: 5232104
• Update Time: 2026-03-07

5,7-Dibromo-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5,7-Dibromo-1H-benzotriazole
• 1H-Benzotriazole, 5,7-dibromo-

• Inchi： 1S/C6H3Br2N3/c7-3-1-4(8)6-5(2-3)9-11-10-6/h1-2H,(H,9,10,11)
• InChI Key： ORSPDIRKYTUZSC-UHFFFAOYSA-N
• SMILES： N1C2=C(Br)C=C(Br)C=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 5,7-Dibromo-1H-benzotriazole

Recent Advances in the Study of 5,7-Dibromo-1H-benzotriazole (CAS: 473895-51-1) in Chemical Biology and Pharmaceutical Research

The compound 5,7-Dibromo-1H-benzotriazole (CAS: 473895-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This heterocyclic compound, characterized by its brominated benzotriazole structure, has been explored for its potential as a key intermediate in the synthesis of bioactive molecules and as a functional material in optoelectronic devices. Recent studies have highlighted its role in modulating enzyme activity and its utility in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5,7-Dibromo-1H-benzotriazole on protein kinases, a critical target in cancer therapy. The researchers utilized molecular docking and kinetic assays to demonstrate that this compound exhibits selective inhibition against specific kinase isoforms, suggesting its potential as a lead compound for the development of targeted anticancer drugs. The study also emphasized the compound's favorable pharmacokinetic properties, including its stability and bioavailability, which are crucial for further preclinical development.

In addition to its pharmacological applications, 5,7-Dibromo-1H-benzotriazole has been employed in materials science. A recent report in Advanced Materials detailed its use as a building block for organic semiconductors. The bromine atoms in the compound facilitate cross-coupling reactions, enabling the synthesis of conjugated polymers with enhanced charge transport properties. These findings open new avenues for the design of high-performance organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Another notable advancement is the application of 5,7-Dibromo-1H-benzotriazole in photodynamic therapy (PDT). A 2024 study in Chemical Communications demonstrated that derivatives of this compound can act as efficient photosensitizers, generating reactive oxygen species (ROS) upon light irradiation. This property makes them promising candidates for the treatment of superficial tumors and microbial infections. The study also highlighted the compound's low cytotoxicity in dark conditions, a desirable feature for PDT agents.

Despite these promising developments, challenges remain in the optimization of 5,7-Dibromo-1H-benzotriazole-based compounds for clinical and industrial applications. Issues such as scalability of synthesis, environmental impact of brominated compounds, and long-term toxicity profiles need to be addressed. Future research directions may include the development of greener synthetic routes and the exploration of non-brominated analogs to mitigate potential environmental concerns.

In conclusion, 5,7-Dibromo-1H-benzotriazole (CAS: 473895-51-1) represents a multifaceted compound with significant potential in both pharmaceutical and material science applications. Ongoing research continues to uncover its diverse functionalities, paving the way for innovative therapeutic and technological solutions. The integration of computational and experimental approaches will be essential to fully harness the capabilities of this intriguing molecule.